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Compound of Interest

Compound Name: AG-7404

Cat. No.: B1666633

Essential Safety and Handling Guide for AG-
7404

Disclaimer: This document provides essential safety and logistical information for handling the
research compound AG-7404. As a specific Safety Data Sheet (SDS) for AG-7404 is not
publicly available, these guidelines are based on standard laboratory practices for handling
potent, biologically active compounds of unknown toxicity. Researchers must exercise caution
and consult with their institution's Environmental Health and Safety (EHS) department for
specific guidance.

AG-7404 is an irreversible inhibitor of the picornavirus 3C protease and is intended for
research use only.[1][2][3] It is not for human or veterinary use.[3] Due to its biological activity
and the lack of comprehensive safety data, it should be handled with a high degree of care to
minimize exposure.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling AG-7404 in powder form or in solution.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1666633?utm_src=pdf-interest
https://www.benchchem.com/product/b1666633?utm_src=pdf-body
https://www.benchchem.com/product/b1666633?utm_src=pdf-body
https://www.benchchem.com/product/b1666633?utm_src=pdf-body
https://www.medchemexpress.com/ag-7404.html
https://dcchemicals.com/product_show-ag-7404.html?datasheet=datasheet
https://www.medkoo.com/products/14724
https://www.medkoo.com/products/14724
https://www.benchchem.com/product/b1666633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Hand Protection

Nitrile or other chemical-resistant gloves.
Double-gloving is recommended, especially
when handling stock solutions. Change gloves

immediately if contaminated.

Eye Protection

Safety glasses with side shields or safety

goggles.

Body Protection

A lab coat worn over full-length pants and
closed-toe shoes. Consider a disposable gown
when handling larger quantities or if there is a

risk of splashing.

Respiratory Protection

When handling the powder form outside of a
certified chemical fume hood, a properly fitted
N95 or higher-rated respirator is recommended

to prevent inhalation.

Safe Handling and Operational Plan

Adherence to a strict operational plan is crucial for minimizing exposure risk.

2.1. Engineering Controls:

e Chemical Fume Hood: All handling of the solid form of AG-7404 and preparation of stock

solutions should be performed in a certified chemical fume hood to prevent inhalation of any

airborne patrticles.

e Ventilation: Ensure adequate general laboratory ventilation.

2.2. Procedural Steps for Handling:

e Preparation:

o Designate a specific area within the laboratory for handling AG-7404.

o Assemble all necessary equipment and reagents before starting work.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.benchchem.com/product/b1666633?utm_src=pdf-body
https://www.benchchem.com/product/b1666633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Ensure a chemical spill kit is readily accessible.

e Donning PPE:

[e]

Put on a lab coat, closed-toe shoes, and long pants.

o

Don safety glasses or goggles.

[¢]

Put on the first pair of nitrile gloves.

[e]

If handling powder outside a fume hood, don a respirator.

[e]

Put on the second pair of nitrile gloves, ensuring they overlap the cuffs of the lab coat.

e Weighing and Solution Preparation (in a chemical fume hood):

o Carefully weigh the required amount of AG-7404 powder.

[¢]

Use a spatula to transfer the powder to a tared vial.

[e]

Add the appropriate solvent (e.g., DMSO) to dissolve the compound. AG-7404 is soluble
in DMSO.[3]

[e]

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

o

Label the stock solution vial clearly with the compound name, concentration, solvent, date,
and your initials.

e Experimental Use:

o When diluting the stock solution or adding it to experimental setups, work carefully to
avoid splashes or aerosol generation.

o Keep all containers with AG-7404 sealed when not in use.

e Decontamination:

o Wipe down the work area in the fume hood and any contaminated equipment with an
appropriate solvent (e.g., 70% ethanol) followed by a soap and water solution.
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o Dispose of all contaminated wipes and disposable labware as chemical waste.

Storage and Disposal

Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.

3.1. Storage:

Store AG-7404 as a solid powder in a dry, dark place. For short-term storage, 0-4°C is
suitable, while -20°C is recommended for long-term storage (months to years).[3]

Stock solutions should be stored at -20°C for up to one month or at -80°C for up to six
months.[1] Protect solutions from light and store under nitrogen if possible.[1]

3.2. Disposal Plan:

Solid Waste: All disposable items contaminated with AG-7404 (e.g., pipette tips, tubes,
gloves, wipes) must be collected in a designated, sealed, and clearly labeled hazardous
waste container.

Liquid Waste: Collect all liquid waste containing AG-7404, including unused solutions and
contaminated media, in a separate, sealed, and clearly labeled hazardous waste container.

Disposal: All hazardous waste must be disposed of through your institution's EHS
department in accordance with local, state, and federal regulations. Do not pour any AG-
7404 waste down the drain.

Emergency Procedures

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
medical attention.
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 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

/I Workflow prep_area -> gather_materials -> spill_kit -> don_lab_coat; don_lab_coat ->
don_eyewear -> don_gloves -> weigh_powder; weigh_powder -> prepare_solution ->
experimental_use; experimental _use -> decontaminate; decontaminate -> dispose_solid;
decontaminate -> dispose_liquid; dispose_solid -> remove_ppe; dispose_liquid ->
remove_ppe; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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